molecular formula C20H19N3O4 B7701611 N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide

N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide

Cat. No. B7701611
M. Wt: 365.4 g/mol
InChI Key: KNQXGAHBUDNPFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide, also known as EX-527, is a small molecule inhibitor of SIRT1, a member of the sirtuin family of NAD+-dependent deacetylases. EX-527 has been shown to have potential applications in the field of scientific research, particularly in the study of aging, cancer, and metabolic disorders.

Mechanism of Action

SIRT1 is a key regulator of cellular metabolism and stress response, and its activity is modulated by the availability of NAD+. N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide binds to the catalytic site of SIRT1 and prevents the deacetylation of target proteins, leading to downstream effects on gene expression and cellular function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including changes in glucose and lipid metabolism, modulation of immune function, and alterations in cellular stress response pathways.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide in lab experiments is its specificity for SIRT1, which allows for targeted modulation of this important regulatory pathway. However, its potency and selectivity can also be a limitation, as high concentrations may be required to achieve meaningful effects in some experimental systems.

Future Directions

There are many potential future directions for research involving N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide, including the investigation of its effects on other sirtuin family members, the development of more potent and selective inhibitors, and the exploration of its therapeutic potential in various disease states. Additionally, further studies are needed to fully elucidate the mechanisms underlying its effects on cellular metabolism and stress response pathways.

Synthesis Methods

N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide can be synthesized using a multi-step process involving the reaction of 4-nitrobenzoyl chloride with 2-hydroxy-6-methylquinoline, followed by the addition of N-ethyl-N-methylamine and subsequent purification steps.

Scientific Research Applications

N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide has been used in numerous scientific studies to investigate the role of SIRT1 in various biological processes. It has been shown to inhibit SIRT1 activity both in vitro and in vivo, leading to changes in gene expression, metabolism, and cellular function.

properties

IUPAC Name

N-ethyl-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]-4-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19N3O4/c1-3-22(20(25)14-5-7-17(8-6-14)23(26)27)12-16-11-15-10-13(2)4-9-18(15)21-19(16)24/h4-11H,3,12H2,1-2H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KNQXGAHBUDNPFO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC1=CC2=C(C=CC(=C2)C)NC1=O)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

365.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.